Cas no 75669-79-3 (Methyl 2-Acetamido-2-Deoxy-3-O-(b-D-Galactopyranosyl)-a-D-Galactopyranoside)

• Product Name: Methyl 2-Acetamido-2-Deoxy-3-O-(b-D-Galactopyranosyl)-a-D-Galactopyranoside
• CAS No: 75669-79-3
• MF: C₁₅H₂₇NO₁₁
• MW: 397.374985933304
• CID: 559502
• PubChem ID: 5288342
• Update Time: 2025-04-19

Methyl 2-Acetamido-2-Deoxy-3-O-(b-D-Galactopyranosyl)-a-D-Galactopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-Galactopyranoside, methyl2-(acetylamino)-2-deoxy-3-O-b-D-galactopyranosyl-
• Methyl 2-Acetamido-2-Deoxy-3-O-(b-D-Galactopyranosyl)- α-D-Galactopyranoside
• Methyl 2-Acetamido-2
• METHYL 2-ACETAMIDO-2-DEOXY-3-O-(B-D-GALACTOPYRANOSYL)- A-D-GALACTOPYRANOSIDE
• Methyl 2-Acetamido-2-Deoxy-3-O-(b-D-Galactopyranosyl)- α-D-Galactopyranoside
• Methyl 2-Acetamido-2-Deoxy-3-O-(b-D-Galactopyranosyl)-a-D-Galactopyranoside
• 1ugx
• A-D-Galactopyranoside
• A-OMe
• GAL-(1-3)MGC
• Gal1-b-3GalNAc1-
• Methyl 2-Acetamido-2-Deoxy-3-O-(b-D-Galactopyranosyl)-
• Methyl 2-Acetamido-2-Deoxy-3-O-(b-D-Galactopyranosyl)-alpha-D-Galactopyranoside
• Methyl beta-D-galactopyranosyl-(1-->3)-2-acetamido-2-deoxy-alpha-D-galactopyranoside
• N-[(2S,3R,4R,5R,6R)-5-hydroxy-6-(hydroxymethyl)-2-methoxy-4-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide
• Methyl 2-Acetamido-2-Deoxy-3-O-(b-D-Galactopyranosyl)- alpha -D-Galactopyranoside
• 75669-79-3
• methyl 2-acetamido-2-deoxy-3-O-(beta-d-galactopyranosyl)-alpha-d-galactopyranoside
• W-203734
• Methyl2-acetamido-2-deoxy-3-O-(b-D-galactopyranosyl)-a-D-galactopyranoside
• N-[(2S,3R,4R,5R,6R)-5-HYDROXY-6-(HYDROXYMETHYL)-2-METHOXY-4-{[(2R,3R,4S,5R,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}OXAN-3-YL]ACETAMIDE
• Methyl 2-acetamido-2-deoxy-3-O-(b-D-galactopyranosyl)-a-D-galactopyranoside
• DTXSID20415339
• DB-255185
• Gal1-b-3GalNAc1-alpha-OMe
• Methyl 2-Acetamido-2-Deoxy-3-O-(b-D-Galactopyranosyl)-a-D-Galactopyranoside

• Inchi： 1S/C15H27NO11/c1-5(19)16-8-13(10(21)7(4-18)25-14(8)24-2)27-15-12(23)11(22)9(20)6(3-17)26-15/h6-15,17-18,20-23H,3-4H2,1-2H3,(H,16,19)/t6-,7-,8-,9+,10+,11+,12-,13-,14+,15+/m1/s1
• InChI Key： JPIHIQIYWZWIPU-ATCGGQGBSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H]([C@@H](CO)O[C@@H]([C@@H]1NC(C)=O)OC)O

Computed Properties

• Exact Mass: 397.15800
• Monoisotopic Mass: 397.15841068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 187Ų

Experimental Properties

• Melting Point: 270-272°C dec.
• PSA: 187.40000
• LogP: -4.20840

Methyl 2-Acetamido-2-Deoxy-3-O-(b-D-Galactopyranosyl)-a-D-Galactopyranoside Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides